Cas no 62899-52-9 (Carbamic acid, bis(2-chloroethyl)-, 2,6-dimethylphenyl ester)

Carbamic acid, bis(2-chloroethyl)-, 2,6-dimethylphenyl ester structure
62899-52-9 structure
Product Name:Carbamic acid, bis(2-chloroethyl)-, 2,6-dimethylphenyl ester
CAS No:62899-52-9
MF:C13H17Cl2NO2
MW:290.185581922531
CID:429066
PubChem ID:13371964
Update Time:2025-04-19

Carbamic acid, bis(2-chloroethyl)-, 2,6-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, bis(2-chloroethyl)-, 2,6-dimethylphenyl ester
    • (2,6-dimethylphenyl) N,N-bis(2-chloroethyl)carbamate
    • DTXSID00538575
    • 2,6-Dimethylphenyl bis(2-chloroethyl)carbamate
    • 62899-52-9
    • Inchi: 1S/C13H17Cl2NO2/c1-10-4-3-5-11(2)12(10)18-13(17)16(8-6-14)9-7-15/h3-5H,6-9H2,1-2H3
    • InChI Key: YDCVNTFPDYHUPV-UHFFFAOYSA-N
    • SMILES: ClCCN(C(=O)OC1C(C)=CC=CC=1C)CCCl

Computed Properties

  • Exact Mass: 289.06381
  • Monoisotopic Mass: 289.0636342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.